3-(3,3-Dimethylbutanamido)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid

Specification

• CAS No.: 1206969-54-1
• Molecular Formula: C13H16N4O3
• Molecular Weight: 276.29 g/mol
• IUPAC Name: 3-(3,3-dimethylbutanoylamino)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid
• Standard InChI: InChI=1S/C13H16N4O3/c1-13(2,3)7-9(18)14-12-16-15-10-8(11(19)20)5-4-6-17(10)12/h4-6H,7H2,1-3H3,(H,19,20)(H,14,16,18)
• Standard InChI Key: JSBSUEZTYBZSKO-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC(=O)NC1=NN=C2N1C=CC=C2C(=O)O
• Canonical SMILES: CC(C)(C)CC(=O)NC1=NN=C2N1C=CC=C2C(=O)O

Introduction

Chemical Properties and Structure

Molecular Identification

The accurate identification of 3-(3,3-Dimethylbutanamido)-triazolo[4,3-a]pyridine-8-carboxylic acid is essential for research purposes. This compound is registered with specific identifiers that facilitate consistent recognition across scientific databases and literature.

Identification Parameter	Value
CAS Number	1206969-54-1
Molecular Formula	C13H16N4O3
Molecular Weight	276.29 g/mol
IUPAC Name	3-(3,3-dimethylbutanamido)-triazolo[4,3-a]pyridine-8-carboxylic acid

The compound's CAS registration (1206969-54-1) provides a unique identifier that distinguishes it from related compounds and enables consistent tracking across scientific databases.

Structural Characteristics

3-(3,3-Dimethylbutanamido)-triazolo[4,3-a]pyridine-8-carboxylic acid features a heterocyclic structure with several key components. The foundation of the molecule is thetriazolo[4,3-a]pyridine core, which itself is a bicyclic system consisting of a triazole ring fused to a pyridine ring. This core structure (C7H5N3O2) has its own distinct properties and is documented under CAS number 1216218-95-9.

The compound's distinguishing features include:

• Atriazolo[4,3-a]pyridine core structure

• A 3,3-dimethylbutanamido substituent at position 3

• A carboxylic acid group at position 8 of the pyridine ring

The positioning of these functional groups, particularly the carboxylic acid at position 8, is critical to the compound's chemical behavior and potential biological activity. This structural arrangement differentiates it from similar compounds such as the 6-carboxylic acid isomer (position 6 rather than position 8 for the carboxylic acid group).

Physical Property	Value/Description
Appearance	Not specified in available data
Solubility	Not specified in available data
Melting Point	Not specified in available data
Storage Condition	Room temperature
Hazard Classification	Irritant

The compound is classified as an irritant, suggesting potential for tissue irritation upon contact. This classification necessitates appropriate safety precautions during handling and storage.

Comparative Analysis with Structural Analogs

3-(3,3-Dimethylbutanamido)-triazolo[4,3-a]pyridine-8-carboxylic acid belongs to a family of compounds with varying substituents and structural modifications. A particularly notable structural analog is 3-(3,3-Dimethylbutanamido)-triazolo[4,3-a]pyridine-6-carboxylic acid, which differs in the position of the carboxylic acid group.

Compound	CAS Number	Molecular Formula	Molecular Weight	Key Structural Difference
3-(3,3-Dimethylbutanamido)-triazolo[4,3-a]pyridine-8-carboxylic acid	1206969-54-1	C13H16N4O3	276.29 g/mol	Carboxylic acid at position 8
3-(3,3-Dimethylbutanamido)-triazolo[4,3-a]pyridine-6-carboxylic acid	1206970-67-3	C13H16N4O3	276.29 g/mol	Carboxylic acid at position 6
Triazolo[4,3-a]pyridine-8-carboxylic acid	1216218-95-9	C7H5N3O2	163.136 g/mol	Core structure without dimethylbutanamido group
(1,2,4)Triazolo(4,3-a)pyridine	274-80-6	C6H5N3	119.12 g/mol	Basic scaffold without substituents

The positioning of functional groups, particularly the carboxylic acid group, can significantly affect the compound's chemical reactivity, three-dimensional structure, and potential biological interactions. These subtle structural differences may translate to varied pharmacological properties and applications in research contexts.

Storage Parameter	Recommendation
Temperature	Room temperature
Container	Air-tight, preferably with inert atmosphere
Light Exposure	Protect from direct light
Humidity	Store in dry conditions
Long-term Storage	Consider -20°C for extended periods

For closely related compounds in this chemical family, more specific storage recommendations include storage at -4°C for short periods (1-2 weeks) and -20°C for longer storage (1-2 years).

Handling precautions include:

• Wearing appropriate personal protective equipment including gloves, laboratory coat, and eye protection

• Avoiding skin contact, inhalation, and ingestion

• Working in well-ventilated areas or fume hoods when manipulating the compound

• Thoroughly washing hands and exposed skin after handling the material

• Proper disposal of waste according to local regulations and laboratory protocols

Safety Aspect	Information
Hazard Classification	Irritant
Exposure Routes	Skin contact, eye contact, inhalation, ingestion
Potential Health Effects	May be harmful if swallowed, if in contact with skin, or if inhaled
Personal Protective Equipment	Protective gloves, clothing, eye protection, face protection
First Aid Measures	Thorough washing after handling; eye irrigation for several minutes if exposed; medical consultation for persistent irritation

Standard laboratory safety protocols should be followed when working with this compound. These include appropriate training, use of engineering controls such as fume hoods, proper personal protective equipment, and established emergency response procedures.